Cas no 2171749-17-8 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-3-(methylsulfanyl)azepan-1-yl-4-oxobutanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-3-(methylsulfanyl)azepan-1-yl-4-oxobutanoic acid
• CAS No: 2171749-17-8
• MF: C₂₆H₃₀N₂O₅S
• MW: 482.591805934906
• CID: 5800603
• PubChem ID: 165585859
• Update Time: 2025-06-09

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-3-(methylsulfanyl)azepan-1-yl-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-3-(methylsulfanyl)azepan-1-yl-4-oxobutanoic acid
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[3-(methylsulfanyl)azepan-1-yl]-4-oxobutanoic acid
• 2171749-17-8
• EN300-1537999

• Inchi： 1S/C26H30N2O5S/c1-34-17-8-6-7-13-28(15-17)25(31)23(14-24(29)30)27-26(32)33-16-22-20-11-4-2-9-18(20)19-10-3-5-12-21(19)22/h2-5,9-12,17,22-23H,6-8,13-16H2,1H3,(H,27,32)(H,29,30)
• InChI Key： LRJYLJPIPFEQJG-UHFFFAOYSA-N
• SMILES： S(C)C1CN(C(C(CC(=O)O)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CCCC1

Computed Properties

• Exact Mass: 482.18754324g/mol
• Monoisotopic Mass: 482.18754324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 121Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-3-(methylsulfanyl)azepan-1-yl-4-oxobutanoic acid

Comprehensive Overview of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-3-(methylsulfanyl)azepan-1-yl-4-oxobutanoic acid (CAS No. 2171749-17-8)

In the rapidly evolving field of pharmaceutical chemistry and peptide synthesis, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-3-(methylsulfanyl)azepan-1-yl-4-oxobutanoic acid (CAS No. 2171749-17-8) has emerged as a compound of significant interest. This molecule, often abbreviated as Fmoc-protected amino acid derivative, plays a pivotal role in the synthesis of complex peptides and modified amino acids. Its unique structure, featuring an Fmoc group and a methylsulfanyl-azepane moiety, makes it a versatile building block for researchers exploring novel drug candidates and bioactive molecules.

The Fmoc (9-fluorenylmethoxycarbonyl) protecting group is widely recognized for its stability under basic conditions and ease of removal under mild acidic conditions, making it a cornerstone in solid-phase peptide synthesis (SPPS). The incorporation of a methylsulfanyl (SCH3) group into the azepane ring further enhances the compound's utility by introducing potential sites for further functionalization or interaction with biological targets. This dual functionality has sparked interest in applications ranging from peptide-based therapeutics to bioconjugation strategies.

Recent trends in pharmaceutical research highlight a growing demand for modified amino acids and peptide mimetics, driven by the need for improved drug stability and bioavailability. 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-3-(methylsulfanyl)azepan-1-yl-4-oxobutanoic acid addresses these needs by offering a scaffold that combines the advantages of Fmoc chemistry with the structural diversity of heterocyclic compounds. Researchers are particularly interested in its potential to create cyclic peptide analogs, which have shown promise in targeting traditionally "undruggable" protein-protein interactions.

The compound's CAS number 2171749-17-8 serves as a unique identifier in chemical databases and regulatory documentation, facilitating precise tracking in research and development workflows. Analytical studies using HPLC, mass spectrometry, and NMR spectroscopy have confirmed the high purity and stability of this material when stored under recommended conditions (-20°C in anhydrous solvents). These characteristics make it particularly valuable for automated peptide synthesizers and high-throughput screening platforms where reproducibility is paramount.

From a synthetic chemistry perspective, the azepane ring system in this compound offers interesting conformational constraints that can influence the three-dimensional structure of resulting peptides. This feature aligns with current interests in conformationally restricted peptides, which often demonstrate enhanced receptor selectivity and metabolic stability compared to their linear counterparts. The methylsulfanyl group additionally provides a handle for post-synthetic modifications, such as oxidation to sulfoxides or further elaboration through click chemistry approaches.

In the context of green chemistry initiatives, researchers have explored efficient synthetic routes to 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-3-(methylsulfanyl)azepan-1-yl-4-oxobutanoic acid that minimize hazardous byproducts and optimize atom economy. These developments respond to increasing industry focus on sustainable pharmaceutical manufacturing and align with search trends for environmentally friendly synthetic methods. The compound's compatibility with flow chemistry systems further enhances its appeal for scalable production.

Emerging applications in drug delivery systems have brought attention to this compound's potential as a linker molecule for antibody-drug conjugates (ADCs) or other targeted therapies. The balance between stability during circulation and controlled release at the target site makes derivatives of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-3-(methylsulfanyl)azepan-1-yl-4-oxobutanoic acid interesting candidates for biodegradable linker development. This aligns with frequent searches for next-generation bioconjugation techniques and smart drug release systems.

Quality control aspects of CAS 2171749-17-8 have gained prominence as regulatory requirements for peptide-based drugs become more stringent. Advanced characterization techniques including chiral HPLC and LC-MS/MS are employed to ensure the absence of diastereomeric impurities that could affect biological activity. These procedures address common queries about peptide purity standards and analytical method validation in pharmaceutical development.

The scientific literature reveals growing interest in the structure-activity relationships of compounds containing the azepane scaffold, particularly in relation to GPCR modulation and enzyme inhibition. While specific biological data on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-3-(methylsulfanyl)azepan-1-yl-4-oxobutanoic acid may be limited, its structural features suggest potential for exploration in these areas. This connects with frequent searches for new pharmacological scaffolds and privileged structures in drug discovery.

In conclusion, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-3-(methylsulfanyl)azepan-1-yl-4-oxobutanoic acid (CAS No. 2171749-17-8) represents a sophisticated tool for modern medicinal chemistry, combining the reliability of Fmoc-based synthesis with the versatility of sulfur-containing heterocycles. Its applications span from fundamental peptide research to cutting-edge drug development, addressing current scientific priorities such as targeted therapeutics, structural diversity, and sustainable synthesis. As research continues to uncover new possibilities for this molecular architecture, its importance in both academic and industrial settings is likely to grow significantly.